Methyl 3-(2-oxopyrrolidin-1-yl)benzoate
Overview
Description
Scientific Research Applications
Bioactive Precursor in Organic Synthesis
Methyl-2-formyl benzoate, a compound similar in structure to Methyl 3-(2-oxopyrrolidin-1-yl)benzoate, is known for its diverse pharmacological activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. It serves as a significant structure and an excellent precursor for the search of new bioactive molecules, showcasing its versatility in synthetic organic chemistry and pharmaceutical applications (Farooq & Ngaini, 2019).
Influence on Biological Ligands
Research on benzoates and similar derivatives has demonstrated their interaction with biological targets, such as receptors or cell components. The study of how metals affect the electronic system of biologically important ligands like benzoates provides insights into their reactivity, stability of complex compounds, and affinity to enzymes. This knowledge is crucial for understanding the nature of these interactions and predicting molecule properties (Lewandowski, Kalinowska, & Lewandowska, 2005).
Antimicrobial Agents
p-Cymene, a monoterpene found in many plants and containing a benzene structure similar to that in benzoates, exhibits antimicrobial effects among other biological activities. This highlights the potential of benzene derivatives, like Methyl 3-(2-oxopyrrolidin-1-yl)benzoate, for use in developing new antimicrobial agents. The need for substances with antimicrobial properties is urgent, and benzene derivatives could play a significant role in meeting this need (Marchese et al., 2017).
Environmental and Green Chemistry
The conversion of methane to valuable hydrocarbons through the catalytic methylation of aromatics, utilizing benzene derivatives, has green chemistry implications. It suggests the potential of Methyl 3-(2-oxopyrrolidin-1-yl)benzoate and similar compounds in sustainable chemical processes, contributing to the reduction of greenhouse gases and the efficient use of natural gas reserves (Adebajo, 2007).
Safety and Hazards
properties
IUPAC Name |
methyl 3-(2-oxopyrrolidin-1-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-16-12(15)9-4-2-5-10(8-9)13-7-3-6-11(13)14/h2,4-5,8H,3,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTVFAEPZESYNNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)N2CCCC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50349890 |
Source
|
| Record name | methyl 3-(2-oxopyrrolidin-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>32.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24810119 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
5279-41-4 |
Source
|
| Record name | methyl 3-(2-oxopyrrolidin-1-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50349890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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